molecular formula C15H19N3O4 B5675652 4-({4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-2-furyl}methyl)morpholine

4-({4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-2-furyl}methyl)morpholine

Cat. No. B5675652
M. Wt: 305.33 g/mol
InChI Key: KVPNNZBAWSJNLX-UHFFFAOYSA-N
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Description

Synthesis Analysis

Synthesis of related compounds often involves multi-step reactions, including the refluxing of oxadiazole-thiol with chloroethyl morpholine hydrochloride, followed by characterization through NMR, IR, and Mass spectral studies. Single-crystal X-ray diffraction studies are used for structure confirmation (Mamatha S.V et al., 2019). Another approach includes the bromination of 3-acetylpyridine and dehydration of a diol with cyclization for synthesizing antimicrobial compounds (Y. C. S. Kumar et al., 2007).

Molecular Structure Analysis

The molecular structure of related compounds is often elucidated through single-crystal X-ray diffraction. For example, a study determined that a morpholine and oxadiazole compound belongs to the monoclinic system with specific lattice parameters, confirming its geometric configuration (H. Fun et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving similar compounds include the reaction of 5-methyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic acid ethyl ester with bases, leading to various derivatives (Yu. O. Remizov et al., 2019). Another example is the cycloaddition reactions to produce 3,3'-diaryl-5-morpholino-4,5,4',5'-tetrahydro-4,5'-spirobi[isoxazoles] (P. Beltrame & G. Gelli, 1986).

Physical Properties Analysis

The physical properties of related compounds include their crystal structure and stability. For instance, the crystal structure of a morpholine and oxadiazole compound shows specific dihedral angles and hydrogen bonding patterns, influencing its stability and interactions (J. Jasinski et al., 2009).

Chemical Properties Analysis

Chemical properties such as reactivity and potential biological activity are crucial. For example, some morpholine derivatives have shown remarkable anti-TB and anti-microbial activities (Mamatha S.V et al., 2019), while others have been evaluated for their anti-inflammatory properties (V. Jakubkienė et al., 2003).

properties

IUPAC Name

4-[[4-[3-(oxolan-3-yl)-1,2,4-oxadiazol-5-yl]furan-2-yl]methyl]morpholine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3O4/c1-4-20-9-11(1)14-16-15(22-17-14)12-7-13(21-10-12)8-18-2-5-19-6-3-18/h7,10-11H,1-6,8-9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVPNNZBAWSJNLX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC1C2=NOC(=N2)C3=COC(=C3)CN4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-({4-[3-(Tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]-2-furyl}methyl)morpholine

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